Cas no 58343-46-7 (1,3-Benzodioxole-5-carboxaldehyde, 4-methyl-)

• Product Name: 1,3-Benzodioxole-5-carboxaldehyde, 4-methyl-
• CAS No: 58343-46-7
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 342419
• PubChem ID: 12274547
• Update Time: 2025-04-19

1,3-Benzodioxole-5-carboxaldehyde, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde, 4-methyl-
• 4-methyl-1,3-benzodioxole-5-carbaldehyde
• UTICFRCFBMQTEH-UHFFFAOYSA-N
• 4-methylbenzo[d][1,3]dioxole-5-carbaldehyde
• DTXSID70483604
• 4-methyl-1,3-dioxaindane-5-carbaldehyde
• EN300-741775
• 2-methylpiperonal
• SCHEMBL2232816
• 58343-46-7

• Inchi： 1S/C9H8O3/c1-6-7(4-10)2-3-8-9(6)12-5-11-8/h2-4H,5H2,1H3
• InChI Key： UTICFRCFBMQTEH-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=O)C(C)=C12

Computed Properties

• Exact Mass: 164.04734
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53